Cas no 2228326-84-7 (6-methoxy-1H-indole-2-sulfonyl fluoride)

• Product Name: 6-methoxy-1H-indole-2-sulfonyl fluoride
• CAS No: 2228326-84-7
• MF: C₉H₈FNO₃S
• MW: 229.22812461853
• CID: 5922185
• PubChem ID: 165869701
• Update Time: 2025-10-31

6-methoxy-1H-indole-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-1H-indole-2-sulfonyl fluoride
• EN300-1987429
• 2228326-84-7

• Inchi： 1S/C9H8FNO3S/c1-14-7-3-2-6-4-9(15(10,12)13)11-8(6)5-7/h2-5,11H,1H3
• InChI Key： SERFGBAQAJWMFW-UHFFFAOYSA-N
• SMILES： S(C1=CC2C=CC(=CC=2N1)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 229.02089245g/mol
• Monoisotopic Mass: 229.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.5Ų

Additional information on 6-methoxy-1H-indole-2-sulfonyl fluoride

6-Methoxy-1H-Indole-2-Sulfonyl Fluoride: A Comprehensive Overview

6-Methoxy-1H-indole-2-sulfonyl fluoride (CAS No. 2228326-84-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and chemical synthesis. The molecule consists of an indole ring system with a methoxy group at the 6-position and a sulfonyl fluoride group at the 2-position, making it a versatile building block for various chemical transformations.

The indole core of this compound is a fundamental structure in organic chemistry, known for its aromaticity and reactivity. The methoxy group at the 6-position introduces electron-donating effects, which can influence the electronic properties of the molecule and enhance its reactivity in certain reactions. Meanwhile, the sulfonyl fluoride group at the 2-position is a highly reactive functional group, often utilized in the synthesis of sulfonamides and other sulfur-containing compounds. This combination makes 6-methoxy-1H-indole-2-sulfonyl fluoride a valuable intermediate in organic synthesis.

Recent studies have explored the potential of 6-methoxy-1H-indole-2-sulfonyl fluoride as a precursor for bioactive compounds. For instance, researchers have investigated its role in the development of inhibitors for enzymes such as kinases and proteases, which are critical targets in cancer therapy. The sulfonyl fluoride group is particularly appealing in this context due to its ability to form covalent bonds with active-site residues, leading to potent enzyme inhibition.

In addition to its role in drug discovery, 6-methoxy-1H-indole-2-sulfonyl fluoride has been employed as a reagent in various coupling reactions. Its reactivity makes it suitable for synthesizing complex molecules with precision. For example, it has been used in the preparation of sulfonamides, which are widely used in pharmaceuticals and agrochemicals. The methoxy group also plays a role in modulating the solubility and bioavailability of derivatives, making it an essential feature for medicinal chemists.

The synthesis of 6-methoxy-1H-indole-2-sulfonyl fluoride typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized these methods to improve yield and purity, ensuring that the compound is readily available for further studies. The use of microwave-assisted synthesis and continuous flow reactors has further enhanced the efficiency of its production.

From an environmental perspective, understanding the fate and behavior of 6-methoxy-1H-indole-2-sulfonyl fluoride is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid degradation under certain conditions, reducing its persistence in the environment. However, further research is needed to fully characterize its environmental footprint and ensure sustainable practices in its use.

In conclusion, 6-methoxy-1H-indole-2-sulfonyl fluoride (CAS No. 2228326-84-7) stands out as a versatile and valuable compound with diverse applications in organic chemistry and pharmacology. Its unique structure and reactivity make it an indispensable tool for researchers aiming to develop innovative solutions in drug discovery and chemical synthesis.